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Compound of Interest

Compound Name: Boc-NH-PEG4-CH2COOH

Cat. No.: B1682599 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate linker is a critical step in the design of effective bioconjugates, such as antibody-

drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). The linker not only

connects the targeting moiety to the payload but also significantly influences the stability,

solubility, and overall performance of the final product. While Boc-NH-PEG4-CH2COOH is a

widely used linker due to its defined length and the presence of a protected amine and a

reactive carboxyl group, a variety of alternatives offer distinct advantages in terms of reactivity,

stability, and specificity. This guide provides an objective comparison of common alternatives,

supported by experimental data and detailed protocols.

Overview of Linker Chemistries
The choice of a bioconjugation linker is primarily dictated by the available functional groups on

the biomolecule and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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